6-chloro-2-hydrazino-1H-benzimidazole
Overview
Description
6-Chloro-2-hydrazino-1H-benzimidazole, also known as 6-chloro-1H-benzimidazole-2-hydrazine, is an organic compound that is widely used in scientific research. It is an important intermediate in the synthesis of various biologically active compounds, such as antifungal agents and anti-inflammatory drugs. The compound is also used in the synthesis of pharmaceuticals, such as anti-malarial drugs, anti-cancer agents, and anti-bacterial agents.
Scientific Research Applications
Synthesis and Antimicrobial Activity
6-chloro-2-hydrazino-1H-benzimidazole derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. Notably, some compounds demonstrated significant in vitro antibacterial and antifungal activities against various strains, surpassing standard drugs in efficacy (Maddila et al., 2016; Salahuddin et al., 2017).
Anticancer and Antiviral Properties
Derivatives of 6-chloro-2-hydrazino-1H-benzimidazole have shown potential anticancer activity. Certain compounds were found to be effective against human neoplastic cell lines, displaying mechanisms such as cell cycle arrest and induction of apoptosis, which suggests their potential as anticancer agents (Aurelio Romero-Castro et al., 2011). Additionally, benzimidazole derivatives have been investigated for their antiviral properties, particularly against human cytomegalovirus, with some compounds inhibiting viral replication through novel mechanisms (K. Biron et al., 2002).
Enzyme Inhibition for Therapeutic Use
Some synthesized benzimidazole derivatives, starting from 6-chloro-2-hydrazino-1H-benzimidazole, exhibited strong enzyme inhibitory activities, including urease and α-glucosidase inhibitors. These activities suggest their application in treating diseases related to enzyme dysregulation, such as metabolic disorders and infections (E. Menteşe et al., 2017; M. Özil et al., 2016).
Corrosion Inhibition
Benzimidazole derivatives have also been studied for their role in corrosion inhibition, particularly for protecting metals in harsh chemical environments. This utility is crucial for extending the lifespan of metal structures and components in industrial settings (I. Obot et al., 2010).
properties
IUPAC Name |
(6-chloro-1H-benzimidazol-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN4/c8-4-1-2-5-6(3-4)11-7(10-5)12-9/h1-3H,9H2,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPTALZFUWVAOON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC(=N2)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80541704 |
Source
|
| Record name | 6-Chloro-2-hydrazinyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80541704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-2-hydrazino-1H-benzimidazole | |
CAS RN |
99122-11-9 |
Source
|
| Record name | 6-Chloro-2-hydrazinyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80541704 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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